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Compound of Interest

Compound Name: 2-Hydrazinylphenol

Cat. No.: B8683941

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-
Hydrazinylphenol, a compound requiring careful handling due to its toxicological profile. The
following procedures are designed to ensure the safety of laboratory personnel and to maintain
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these guidelines to mitigate risks associated with this chemical.

Hazard Profile and Safety Precautions

2-Hydrazinylphenol is a hazardous substance with the following classifications:

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][2][3]

» Carcinogenicity: May cause cancer.[1][2][3][4]

e Mutagenicity: Suspected of causing genetic defects.[1][2][3][4]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][5]
» Skin Sensitization: May cause an allergic skin reaction.[1][2][3][4]

o Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.[1][2][3]

[4]
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e Aquatic Toxicity: Very toxic to aquatic life.[1][3]

Due to these hazards, appropriate personal protective equipment (PPE), including gloves,
protective clothing, eye protection, and face protection, must be worn at all times when
handling 2-Hydrazinylphenol.[1][5] All handling should be conducted in a well-ventilated area
or under a chemical fume hood.[2][3]

Quantitative Data Summary

Parameter Value Reference
UN Number UN2572 [2]
Hazard Class 6.1 (Toxic) [2]
Boiling Point 238-241°C/460.4-465.8°F [2]
Flash Point 89°C/192.2 °F [2]
Vapor Pressure 0.06 hPa @ 20 °C [2]
Specific Gravity 1.090 [2]

Step-by-Step Disposal Protocol

The disposal of 2-Hydrazinylphenol must be managed as hazardous waste. Do not attempt to
dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Neutralization (General Guidance):

While a specific, validated protocol for the neutralization of 2-Hydrazinylphenol for disposal is
not readily available, a general approach for the treatment of hydrazine-containing waste
involves oxidation. A common method is the use of a strong oxidizing agent like calcium
hypochlorite or sodium hypochlorite (bleach). However, this reaction can be vigorous and
should only be performed by trained personnel in a controlled environment, typically within a
fume hood.

It is strongly recommended that all 2-Hydrazinylphenol waste be disposed of through a
licensed hazardous waste disposal contractor without attempting on-site neutralization unless a
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specific, validated, and safe procedure is established and approved by your institution's
environmental health and safety (EHS) department.

Disposal Workflow:

Caption: Disposal workflow for 2-Hydrazinylphenol.

Contaminated Materials and Container Disposal

» Contaminated Labware: Disposable materials such as gloves, weighing boats, and paper
towels contaminated with 2-Hydrazinylphenol must be collected as hazardous waste.[6]
These items should be placed in a sealed, labeled bag or container.

o Empty Containers: Containers that held 2-Hydrazinylphenol are also considered hazardous
waste and must be disposed of accordingly.[6] They should not be washed or reused. If the
container held an acutely toxic "P-listed" chemical, it must be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous waste.[7][8]

Spill Management

In the event of a spill, evacuate the area and prevent entry.[1] Wearing appropriate PPE,
absorb the spill with an inert material such as vermiculite, dry sand, or earth.[9] Collect the
absorbed material and any contaminated soil into a sealed container for disposal as hazardous
waste. Do not allow the spilled material to enter drains or waterways.[2][3][5] Local authorities
should be notified of significant spillages that cannot be contained.[2][3]

Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific disposal policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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